Cas no 244766-57-2 (Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate)

Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate structure
244766-57-2 structure
Product Name:Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
CAS No:244766-57-2
MF:C10H8F4O2S
MW:268.227935791016
CID:2847304
Update Time:2023-08-10

Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
    • ethyl 2,3,5,6-tetrafluoro-4-(methylthio)benzoate
    • Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
    • Inchi: 1S/C10H8F4O2S/c1-3-16-10(15)4-5(11)7(13)9(17-2)8(14)6(4)12/h3H2,1-2H3
    • InChI Key: CGGCQLJIYBKZOF-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=C(C(C(=O)OCC)=C(C=1F)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.6
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